ONCOII

• Molecular Formula: C24H25N7O
• Molecular Weight: 427.5 g/mol
• InChI: InChI=1S/C24H25N7O/c1-31-16-18(15-27-31)21-9-8-20(13-22(21)32-12-11-25)28-23-10-7-17(14-26)24(30-23)29-19-5-3-2-4-6-19/h7-10,13,15-16,19H,2-6,12H2,1H3,(H2,28,29,30)
• InChIKey: OVHGMKGIRAADEL-UHFFFAOYSA-N

Mps1 inhibitor selection is confounded by mutation-driven resistance (e.g., p.S611G, p.C604W). Generic interchange across scaffolds yields unreliable data. ONCOII provides a defined resistance fingerprint for genotype-specific studies. - Biochemical IC50: 10.8 nM; cellular Mps1 autophosphorylation IC50: 1.48 μM (WT) to >25 μM (mutant) - Co-crystal structures with WT & p.S611G Mps1-KD enable rational SAR - Tiered screening: ONCOII detects p.I531M & p.S611G clusters; follow-up with NMS-P715 or SNG12 resolves specific mutation

ONCOII (CAS 1263564-94-8): A Diaminopyridine Mps1/TTK Kinase Inhibitor with Defined Mutation-Specific Resistance Data

ONCOII is a synthetic small-molecule inhibitor of Monopolar Spindle 1 (Mps1, also known as TTK), a dual-specificity kinase essential for the spindle assembly checkpoint (SAC) and maintenance of chromosomal stability [1]. It belongs to the diaminopyridine structural class (molecular formula C24H25N7O, molecular weight 427.5 g/mol) and is covered by patent WO2011016472A1 [2]. ONCOII exhibits a biochemical IC50 of 10.8 nM against Mps1 kinase and has been extensively characterized in the context of naturally occurring Mps1 kinase domain mutations that preexist in cancer cell lines and primary tumor specimens, providing a unique tool for investigating mutation-driven resistance to SAC-targeted therapy [1].

Mps1/TTK kinase inhibition and spindle assembly checkpoint research

Genotype-stratified resistance profiling across cancer cell panels

Structural biology of kinase hinge-binding conformations

• [1] Gurden MD, Westwood IM, Faisal A, Naud S, Cheung K-MJ, McAndrew C, et al. Naturally Occurring Mutations in the MPS1 Gene Predispose Cells to Kinase Inhibitor Drug Resistance. Cancer Res. 2015 Aug 15;75(16):3340–54. View Source
• [2] OncoTherapy Science, Inc. Pyridine and pyrimidine derivatives having TTK inhibitory activity. WO2011016472A1. World Intellectual Property Organization, 2011. View Source

Why ONCOII Cannot Be Assumed Interchangeable With Other Mps1 Inhibitors: Evidence from Mutation-Driven Cross-Resistance Profiling

Mps1 kinase inhibitors span at least five distinct chemical scaffolds—including 8-oxopurines (AZ3146), pyrazoloquinazolines (NMS-P715), pyrrolopyridines (CCT251455), triaminopyridines (SNG12), and diaminopyridines (ONCOII)—each of which engages the Mps1 ATP-binding pocket through structurally divergent hinge-binding modes and selectivity pocket interactions [1]. Critically, single point mutations in the Mps1 kinase domain confer highly differential resistance across these classes: the clinically relevant p.S611G mutation produces approximately 10-fold resistance to ONCOII while leaving NMS-P715 potency entirely unaffected, and the p.C604W mutant confers 75-fold resistance to ONCOII compared with 15-fold for AZ3146 and 148-fold for NMS-P715 [1]. These data demonstrate that generic interchange among Mps1 inhibitors is scientifically unsound; selection of the appropriate tool compound for a given experimental context requires knowledge of the specific Mps1 genotype and the inhibitor's resistance fingerprint.

Scaffold-dependent hinge-binding modes mean resistance profiles may not transfer across Mps1 inhibitor classes

Single-point Mps1 mutations confer highly differential resistance; ONCOII is susceptible to both known resistance clusters, unlike other inhibitors

Pan-Mps1 inhibitor substitution may mask mutation-specific resistance and compromise genotype-stratified experimental designs

• [1] Gurden MD, Westwood IM, Faisal A, Naud S, Cheung K-MJ, McAndrew C, et al. Naturally Occurring Mutations in the MPS1 Gene Predispose Cells to Kinase Inhibitor Drug Resistance. Cancer Res. 2015 Aug 15;75(16):3340–54. View Source

ONCOII Quantitative Differentiation Evidence: Head-to-Head Resistance, Structural, and Cellular Activity Comparisons Against Key Mps1 Inhibitor Comparators

p.S611G Mutation Confers ~10-Fold Resistance to ONCOII but Zero Resistance to NMS-P715

In HCT116-derived AzR1 cells harboring the endogenous p.S611G Mps1 mutation, ONCOII exhibited approximately 10-fold resistance in cell viability assays, while NMS-P715 showed no resistance (fold resistance ≈ 1.0). The triaminopyridine inhibitor SNG12 also showed ~10-fold resistance against p.S611G, but the pyrazoloquinazoline NMS-P715 retained full potency [1]. This establishes ONCOII as a key discriminator compound for identifying and characterizing resistance mechanisms driven by the p.S611G gatekeeper-proximal mutation.

p.S611G Resistance Fold-Change

Head-to-head

~10-fold resistance (cell viability)

Supports p.S611G-specific resistance profiling

HCT116 AzR1 vs WT cells; NMS-P715 unaffected

Evidence Dimension	Fold resistance conferred by p.S611G Mps1 mutation in cell viability assay
Target Compound Data	ONCOII: ~10-fold resistance (p.S611G vs WT HCT116 cells)
Comparator Or Baseline	NMS-P715: ~1-fold (no resistance); SNG12: ~10-fold resistance
Quantified Difference	ONCOII sensitivity reduced ~10-fold by p.S611G; NMS-P715 remains equipotent (Δ ≈ 9- to 10-fold differential between the two inhibitors against this mutant)
Conditions	Cell viability assay using HCT116 colorectal carcinoma cell clones (AzR1, parental WT) treated with escalating concentrations of each inhibitor [1]

Why This Matters

This differential resistance fingerprint enables ONCOII to serve as a diagnostic tool for detecting p.S611G-mediated resistance, a mutation found in untreated cancer cell lines and primary tumor specimens, and guides rational pairing of Mps1 inhibitors to preempt resistance emergence.

• [1] Gurden MD, Westwood IM, Faisal A, Naud S, Cheung K-MJ, McAndrew C, et al. Naturally Occurring Mutations in the MPS1 Gene Predispose Cells to Kinase Inhibitor Drug Resistance. Cancer Res. 2015 Aug 15;75(16):3340–54. View Source

p.C604W Gatekeeper-Proximal Mutant Confers 75-Fold Resistance to ONCOII—Intermediate Between AZ3146 (15-Fold) and NMS-P715 (148-Fold)

Using recombinant full-length Mps1 protein, the p.C604W mutation conferred 75-fold resistance to ONCOII, compared with 15-fold resistance to AZ3146 and 148-fold resistance to NMS-P715. The p.S611G mutant conferred 40-fold resistance to ONCOII and 15-fold to AZ3146, while NMS-P715 remained equipotent against p.S611G [1]. These recombinant protein data confirm that resistance is intrinsic to the Mps1 kinase domain and that ONCOII occupies a distinct intermediate position in the resistance spectrum.

p.C604W Resistance (Recombinant)

Head-to-head

75-fold (ONCOII) vs 15-fold (AZ3146) vs 148-fold (NMS-P715)

Intermediate resistance calibration point for gatekeeper-proximal mutants

Recombinant full-length Mps1 protein assay

Evidence Dimension	Fold resistance of recombinant Mps1 protein mutants relative to WT
Target Compound Data	ONCOII: 75-fold (p.C604W), 40-fold (p.S611G)
Comparator Or Baseline	AZ3146: 15-fold (p.C604W), 15-fold (p.S611G); NMS-P715: 148-fold (p.C604W), equipotent (p.S611G)
Quantified Difference	p.C604W: ONCOII 75-fold vs AZ3146 15-fold (5-fold more resistant to ONCOII) and vs NMS-P715 148-fold (2-fold less resistant to ONCOII). p.S611G: ONCOII 40-fold vs NMS-P715 equipotent (≥40-fold differential).
Conditions	Recombinant full-length Mps1 protein kinase assay; Supplementary Table S2 [1]

Why This Matters

The intermediate resistance profile of ONCOII against the p.C604W mutant—between the highly resistant NMS-P715 and the moderately resistant AZ3146—provides a unique calibration point for structure-based design of next-generation Mps1 inhibitors that retain activity against gatekeeper-proximal mutants.

• [1] Gurden MD, Westwood IM, Faisal A, Naud S, Cheung K-MJ, McAndrew C, et al. Naturally Occurring Mutations in the MPS1 Gene Predispose Cells to Kinase Inhibitor Drug Resistance. Cancer Res. 2015 Aug 15;75(16):3340–54. View Source

Cellular Mps1 Autophosphorylation IC50 Shifts ~13-Fold from WT (1.48 μM) to p.S611G (19.2 μM) for ONCOII

In a quantitative in-cell kinase assay measuring Mps1 T33/S37 autophosphorylation via MSD electrochemiluminescence, ONCOII inhibited WT Mps1 with an IC50 of 1.48 μM. This IC50 increased to 3.4 μM for the p.I531M mutant (2.3-fold shift) and to 19.2 μM for the p.S611G mutant (~13-fold shift). A double mutant (p.I531M + p.S611G) exhibited an IC50 >25 μM [1]. These cellular IC50 values provide a direct readout of target engagement and quantify the functional impact of Mps1 mutations on ONCOII activity in an intact cellular context.

Cellular Autophosphorylation IC50 Shift

Assay context

WT: 1.48 μM → p.S611G: 19.2 μM (~13-fold)

Quantifies functional mutation impact in intact cells

MSD electrochemiluminescence assay; DLD1 Flp-In T-Rex

Evidence Dimension	Cellular IC50 for Mps1 T33/S37 autophosphorylation inhibition
Target Compound Data	ONCOII: WT IC50 1.48 μM; p.I531M IC50 3.4 μM; p.S611G IC50 19.2 μM; Dbl IC50 >25 μM
Comparator Or Baseline	WT Mps1 as baseline (1.48 μM); mutant constructs expressed in DLD1 Flp-In T-Rex cells
Quantified Difference	~2.3-fold shift (p.I531M), ~13-fold shift (p.S611G), >17-fold shift (double mutant) relative to WT
Conditions	MSD electrochemiluminescence assay quantifying Mps1 T33/S37 autophosphorylation in DLD1 Flp-In T-Rex cells ectopically expressing WT or mutant Mps1 constructs [1]

Why This Matters

The graded cellular IC50 shift across Mps1 genotypes establishes ONCOII as a quantitative probe for assessing the functional severity of Mps1 mutations on kinase inhibition in living cells, enabling genotype-stratified experimental designs.

• [1] Gurden MD, Westwood IM, Faisal A, Naud S, Cheung K-MJ, McAndrew C, et al. Naturally Occurring Mutations in the MPS1 Gene Predispose Cells to Kinase Inhibitor Drug Resistance. Cancer Res. 2015 Aug 15;75(16):3340–54. View Source

Diaminopyridine Scaffold Engages a Unique Flipped-Peptide Hinge Conformation Not Observed with Oxopurine, Pyrazoloquinazoline, or Pyrrolopyridine Inhibitors

Crystal structures of ONCOII bound to both WT and p.S611G Mps1 kinase domain (Mps1-KD, residues 519–808) reveal that the diaminopyridine scaffold binds via an unusual flipped conformation of the gatekeeper+2 residue Cys604, whose main-chain carbonyl forms a hydrogen bond with the anilino NH of ONCOII [1]. This is consistent with the binding mode reported for the related diaminopyridine inhibitor in PDB entry 3VQU [2]. The 3-methoxynitrile aniline substituent of ONCOII occupies the selectivity pocket adjacent to Cys604 and Gln541, a region also exploited by other Mps1 inhibitors but with distinct chemical moieties. Notably, ONCOII induces near-complete ordering of the activation loop in the WT structure—a feature less well-ordered in the p.S611G-bound structure—suggesting a conformational component to mutation-driven resistance [1].

Hinge-Binding Conformation

Structural context

Flipped Cys604 carbonyl H-bond; extensive activation loop ordering (WT)

Structural basis for distinct resistance profile vs other scaffolds

WT and p.S611G Mps1-KD co-crystal structures

Evidence Dimension	Hinge-binding conformation and activation loop ordering
Target Compound Data	ONCOII (diaminopyridine): flipped Cys604 carbonyl H-bond to anilino NH; extensive activation loop ordering (residues 671–674 contacting cyclohexyl group)
Comparator Or Baseline	AZ3146 (8-oxopurine): standard hinge H-bonds via purine N1–Gly605NH and anilino NH–Gly605O; activation loop unresolved. CCT251455 analogue (pyrrolopyridine): binding mode nearly identical to PDB 4C4H; activation loop unresolved in p.S611G structure.
Quantified Difference	Qualitative structural differentiation: ONCOII is the only inhibitor among those co-crystallized that showed substantial activation loop ordering in the WT structure, with the cyclohexyl group making direct contacts with loop residues 671–674.
Conditions	X-ray crystallography of Mps1-KD (residues 519–808) in binary complex with ONCOII; PEG300 crystallization conditions [1]. Related diaminopyridine structure in PDB 3VQU [2].

Why This Matters

The unique flipped-peptide hinge interaction and activation loop ordering distinguish the diaminopyridine class from all other Mps1 inhibitor scaffolds, providing a structural rationale for the distinct resistance profile of ONCOII and offering a template for designing inhibitors that modulate activation loop conformation.

• [1] Gurden MD, Westwood IM, Faisal A, Naud S, Cheung K-MJ, McAndrew C, et al. Naturally Occurring Mutations in the MPS1 Gene Predispose Cells to Kinase Inhibitor Drug Resistance. Cancer Res. 2015 Aug 15;75(16):3340–54. View Source
• [2] Kusakabe K, Ide N, Daigo Y, Itoh Y, Yamamoto T, Hashizume H, et al. Diaminopyridine-Based Potent and Selective Mps1 Kinase Inhibitors Binding to an Unusual Flipped-Peptide Conformation. ACS Med Chem Lett. 2012 Jun 6;3(7):560–4. View Source

p.I531M Mutation Confers Cross-Resistance to ONCOII and NMS-P715, but Spares SNG12—Defining a Distinct Resistance Cluster

The p.I531M mutation, identified in AZ3146-resistant HCT116 clones (AzR3), conferred resistance to both ONCOII and NMS-P715, but no resistance was observed against the triaminopyridine inhibitor SNG12 [1]. This contrasts with the p.S611G mutation, which spares NMS-P715 but affects both ONCOII and SNG12. Together, these data define two distinct resistance clusters: Cluster 1 (p.I531M) affects ONCOII and NMS-P715; Cluster 2 (p.S611G) affects ONCOII and SNG12 but not NMS-P715. ONCOII is the only inhibitor affected by both clusters, making it a universal sentinel compound for Mps1 resistance surveillance.

Mutation Cluster Cross-Resistance

Head-to-head

ONCOII affected by both p.I531M and p.S611G clusters; NMS-P715 spared by p.S611G, SNG12 spared by p.I531M

Universal sentinel compound for Mps1 resistance screening

Cell viability, HCT116 AzR3 (p.I531M) and AzR1 (p.S611G)

Evidence Dimension	Cross-resistance pattern across three Mps1 inhibitors against two distinct mutations
Target Compound Data	ONCOII: resistant to both p.I531M and p.S611G (~10-fold each)
Comparator Or Baseline	NMS-P715: resistant to p.I531M, fully sensitive to p.S611G. SNG12: sensitive to p.I531M, resistant to p.S611G (~10-fold).
Quantified Difference	ONCOII is the only inhibitor in the panel affected by both p.I531M and p.S611G mutations. NMS-P715 and SNG12 show mutually exclusive resistance patterns.
Conditions	Cell viability assays using HCT116-derived AzR3 (p.I531M) and AzR1 (p.S611G) clones [1]

Why This Matters

ONCOII's susceptibility to both distinct resistance clusters positions it as a uniquely informative probe for broad-spectrum Mps1 resistance screening, enabling the detection of either resistance mechanism in a single assay format.

• [1] Gurden MD, Westwood IM, Faisal A, Naud S, Cheung K-MJ, McAndrew C, et al. Naturally Occurring Mutations in the MPS1 Gene Predispose Cells to Kinase Inhibitor Drug Resistance. Cancer Res. 2015 Aug 15;75(16):3340–54. View Source

Optimal Research Application Scenarios for ONCOII Based on Documented Differentiation Evidence

Mps1 Genotype-Stratified Resistance Mechanism Profiling in Cancer Cell Panels

ONCOII is optimally deployed as a sentinel compound in viability or autophosphorylation assays across cancer cell line panels of known Mps1 genotype. Because ONCOII is sensitive to both the p.I531M and p.S611G resistance clusters [1]—whereas NMS-P715 is blind to p.S611G and SNG12 is blind to p.I531M—a single ONCOII screen can flag the presence of either resistance mechanism. Follow-up testing with NMS-P715 and SNG12 can then resolve the specific mutation. This tiered screening strategy enables efficient, cost-effective Mps1 mutation surveillance in preclinical cancer models and patient-derived samples [1].

Structure-Guided Design of Mps1 Inhibitors That Evade Gatekeeper-Proximal Resistance

The publicly available co-crystal structures of ONCOII with both WT and p.S611G Mps1-KD [1] provide a direct structural basis for understanding how the diaminopyridine scaffold interacts with the hinge region via the flipped Cys604 carbonyl conformation and how the p.S611G mutation disrupts activation loop ordering. These structures, together with the quantitative resistance data (40-fold for p.S611G, 75-fold for p.C604W in recombinant protein assays), enable medicinal chemistry teams to perform structure-activity relationship (SAR) studies aimed at modifying the ONCOII scaffold to restore potency against resistant mutants while retaining the favorable selectivity pocket engagement [1] [2].

Combination Mps1 Inhibitor Regimens to Preempt Acquired Resistance

The mutually exclusive resistance profiles of NMS-P715 (spared by p.S611G) and SNG12 (spared by p.I531M) [1] suggest that combining ONCOII with either NMS-P715 or SNG12 could suppress the emergence of single-mutant resistant clones. ONCOII serves as the backbone inhibitor in such combinations because it is affected by both mutation clusters, ensuring that any emergent resistant population is detected early. Preclinical studies modeling acquired resistance under continuous drug pressure can use ONCOII-based combinations to evaluate whether dual Mps1 inhibitor regimens delay or prevent the outgrowth of resistant subpopulations [1].

Benchmarking Cellular Target Engagement Assays for Mps1 Inhibitor Development

The quantitative cellular Mps1 autophosphorylation IC50 data for ONCOII—ranging from 1.48 μM (WT) to 19.2 μM (p.S611G) to >25 μM (double mutant) [1]—provide a well-characterized reference data set for validating new cellular target engagement assays. Contract research organizations (CROs) and pharmaceutical discovery teams can use ONCOII as a calibration standard when developing MSD-based or alternative Mps1 autophosphorylation assays, ensuring that assay sensitivity and dynamic range are sufficient to detect the expected IC50 shifts induced by resistance mutations [1].

Application

Selection Property

Validation Focus

Mps1 genotype-stratified resistance profiling

Dual-cluster sentinel compound (p.I531M and p.S611G susceptibility)

Mutation-resistance correlation screening

Structure-guided Mps1 inhibitor design

Flipped-hinge crystal structure template with activation loop ordering

Activation loop conformation modulation analysis

Combination regimens to suppress acquired resistance

Mutually exclusive resistance coverage with NMS-P715 or SNG12

Resistance emergence dynamics under dual pressure

Cellular target engagement assay calibration

Well-characterized cellular IC50 reference dataset

Assay sensitivity and dynamic range validation

• [1] Gurden MD, Westwood IM, Faisal A, Naud S, Cheung K-MJ, McAndrew C, et al. Naturally Occurring Mutations in the MPS1 Gene Predispose Cells to Kinase Inhibitor Drug Resistance. Cancer Res. 2015 Aug 15;75(16):3340–54. View Source
• [2] Kusakabe K, Ide N, Daigo Y, Itoh Y, Yamamoto T, Hashizume H, et al. Diaminopyridine-Based Potent and Selective Mps1 Kinase Inhibitors Binding to an Unusual Flipped-Peptide Conformation. ACS Med Chem Lett. 2012 Jun 6;3(7):560–4. View Source